![molecular formula C9H12F3NO4 B6222059 1-azaspiro[3.3]heptane-6-carboxylic acid, trifluoroacetic acid CAS No. 2757999-78-1](/img/no-structure.png)
1-azaspiro[3.3]heptane-6-carboxylic acid, trifluoroacetic acid
Overview
Description
1-azaspiro[3.3]heptane-6-carboxylic acid, trifluoroacetic acid, is a compound of particular interest in the scientific community due to its unique properties and potential applications. It is a cyclic compound containing an oxygen atom and two nitrogen atoms, and is used in a variety of laboratory experiments and research studies.
Scientific Research Applications
1-azaspiro[3.3]heptane-6-carboxylic acid, trifluoroacetic acid, is used in a variety of scientific research applications. It is used as a solvent in the synthesis of organic compounds, as a reagent in the synthesis of peptides and proteins, and as a catalyst in organic reactions. It is also used in the synthesis of chiral compounds, and in the study of enzyme-catalyzed reactions. In addition, it is used in the study of the structure and function of proteins, and in the development of new drugs and drug delivery systems.
Mechanism of Action
The mechanism of action of 1-azaspiro[3.3]heptane-6-carboxylic acid, trifluoroacetic acid, is not fully understood. However, it is believed to be involved in the stabilization of proteins and peptides, and in the formation of hydrogen bonds between molecules. It is also believed to be involved in the inhibition of enzymatic reactions, and in the modulation of cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-azaspiro[3.3]heptane-6-carboxylic acid, trifluoroacetic acid, are not fully understood. However, it is known to be involved in the stabilization of proteins and peptides, and in the formation of hydrogen bonds between molecules. It is also known to be involved in the inhibition of enzymatic reactions, and in the modulation of cellular processes.
Advantages and Limitations for Lab Experiments
The advantages of using 1-azaspiro[3.3]heptane-6-carboxylic acid, trifluoroacetic acid, in laboratory experiments include its high solubility in water, its low toxicity, and its ability to form hydrogen bonds. The main limitation of using this compound is its instability in the presence of light and heat.
Future Directions
The potential future directions for the use of 1-azaspiro[3.3]heptane-6-carboxylic acid, trifluoroacetic acid, include its use in the development of new drugs and drug delivery systems, its use as a catalyst in organic reactions, and its use in the study of enzyme-catalyzed reactions. In addition, it could be used in the development of new materials, such as polymers and nanomaterials, and in the study of protein structure and function. Finally, it could be used in the development of new catalysts and reagents for organic synthesis.
Synthesis Methods
1-azaspiro[3.3]heptane-6-carboxylic acid, trifluoroacetic acid, is synthesized using a three-step process. The first step involves the condensation of 1-azaspiro[3.3]heptane-6-carboxylic acid and trifluoroacetic anhydride in the presence of a catalyst. The second step involves the reaction of the resulting compound with a base to form the desired product. The third step involves purification of the product by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azaspiro[3.3]heptane-6-carboxylic acid, trifluoroacetic acid involves the reaction of a spirocyclic compound with a carboxylic acid in the presence of a trifluoroacetic acid catalyst.", "Starting Materials": [ "Spirocyclic compound", "Carboxylic acid", "Trifluoroacetic acid" ], "Reaction": [ "Add the spirocyclic compound to a reaction flask", "Add the carboxylic acid to the reaction flask", "Add the trifluoroacetic acid catalyst to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a specific time period", "Cool the reaction mixture and isolate the product by filtration or extraction", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
2757999-78-1 |
Molecular Formula |
C9H12F3NO4 |
Molecular Weight |
255.2 |
Purity |
95 |
Origin of Product |
United States |
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